2-Methylphenyl4-methoxybenzenesulfonate

• Molecular Formula: C14H14O4S
• Molecular Weight: 278.33 g/mol
• IUPAC Name: (2-methylphenyl) 4-methoxybenzenesulfonate
• InChI: InChI=1S/C14H14O4S/c1-11-5-3-4-6-14(11)18-19(15,16)13-9-7-12(17-2)8-10-13/h3-10H,1-2H3
• InChI Key: XPMOQNZYJHTHDL-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1OS(=O)(=O)C2=CC=C(C=C2)OC

Description

2-Methylphenyl 4-methoxybenzenesulfonate is a sulfonate ester featuring a 4-methoxybenzenesulfonyl group linked to a 2-methylphenyl moiety. This compound belongs to the aryl sulfonate family, characterized by their stability and versatility as intermediates in organic synthesis, pharmaceuticals, and materials science. The 2-methyl substituent on the phenyl ring introduces steric effects, while the 4-methoxy group on the benzenesulfonate moiety contributes electronic effects (e.g., resonance donation), influencing reactivity and solubility .

Comparison with Similar Compounds

Structural Analogues in the Aryl Sulfonate Family

Key structural analogues and their distinguishing features are summarized below:

Compound Name	Substituents on Aryl Group	Key Properties/Applications	Reference
2-Methylphenyl 4-methoxybenzenesulfonate	2-methyl (phenyl), 4-methoxy (sulfonate)	Steric hindrance, moderate solubility in polar solvents	—
3-Methoxyphenyl 4-methylbenzenesulfonate (4g)	3-methoxy (phenyl), 4-methyl (sulfonate)	Higher hydrolytic stability due to meta-methoxy group
Naphthalen-1-yl 4-methylbenzenesulfonate (4l)	Naphthyl (1-position), 4-methyl (sulfonate)	Enhanced aromatic stacking; used in polymer chemistry
4-(Methylsulfonyl)phenyl 4-methylbenzenesulfonate (4c)	4-methylsulfonyl (phenyl), 4-methyl (sulfonate)	Electron-withdrawing sulfonyl group increases reactivity toward nucleophiles
Coumarin-derived sulfonate ()	Oxazolone-conjugated coumarin core	Fluorescent properties; potential in biosensing

Key Observations:

• Steric Effects : The 2-methyl group in the target compound reduces reactivity in sterically demanding reactions compared to unsubstituted phenyl analogues (e.g., 4k or 4l in ) .
• Electronic Effects : The 4-methoxy group stabilizes the sulfonate via resonance, delaying hydrolysis relative to electron-deficient analogues like 4c .
• Solubility : Polar substituents (e.g., methoxy) improve solubility in aprotic solvents (e.g., DMSO), whereas naphthyl derivatives (4k, 4l) exhibit higher lipophilicity .

Stability and Reactivity

• Hydrolysis Resistance: The target compound’s 4-methoxy group enhances resistance to acidic hydrolysis compared to non-electron-donating substituents (e.g., 4c’s methylsulfonyl group) .
• Thermal Stability : Aryl sulfonates with bulky groups (e.g., naphthyl in 4k/4l) exhibit higher thermal stability (>200°C) due to reduced molecular mobility .

Spectroscopic Data (NMR Comparison)

provides ¹H NMR data for analogues synthesized via tosylation (400 MHz, CDCl₃):

• 4g (3-methoxyphenyl) : δ 7.6–6.8 (aromatic protons), δ 3.8 (OCH₃).
• Target Compound (Predicted) : δ 7.5–7.1 (aromatic protons with deshielding due to 2-methyl), δ 3.9 (OCH₃), δ 2.4 (CH₃).